Cas no 44969-80-4 (2,2,3,4,4-Pentafluoro-3-butenoic acid)

• Product name: 2,2,3,4,4-Pentafluoro-3-butenoic acid
• CAS No: 44969-80-4
• MF: C₄HF₅O₂
• MW: 176.041558980942
• CID: 2669290
• PubChem ID: 186639

2,2,3,4,4-Pentafluoro-3-butenoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3,4,4-Pentafluoro-3-butenoic acid
• DTXCID00118836
• dPFLCA, n=4_iii
• 3-Butenoic acid, 2,2,3,4,4-pentafluoro-
• DTXSID90196345
• 44969-80-4
• JULFZFLHGXXVRA-UHFFFAOYSA-N
• Perfluorovinylacetic acid
• SCHEMBL5681332

• Inchi： InChI=1S/C4HF5O2/c5-1(2(6)7)4(8,9)3(10)11/h(H,10,11)
• InChI Key： JULFZFLHGXXVRA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 175.98967008g/mol
• Monoisotopic Mass: 175.98967008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids